Cas no 24385-32-8 (1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine)

1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine structure
24385-32-8 structure
Product Name:1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine
CAS No:24385-32-8
MF:C13H28N2Si3
MW:296.631325721741
CID:913057
PubChem ID:15146238
Update Time:2025-04-19

1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1-phenyl-N,N'-bis(trimethylsilyl)-Silanediamine
    • [methyl-bis(trimethylsilylamino)silyl]benzene
    • 24385-32-8
    • 1-Methyl-1-phenyl-N,N'-bis(trimethylsilyl)silanediamine
    • UQQFGAAFZIOZPB-UHFFFAOYSA-N
    • DTXSID60569042
    • Inchi: 1S/C13H28N2Si3/c1-16(2,3)14-18(7,15-17(4,5)6)13-11-9-8-10-12-13/h8-12,14-15H,1-7H3
    • InChI Key: UQQFGAAFZIOZPB-UHFFFAOYSA-N
    • SMILES: [Si](C)(C1C=CC=CC=1)(N[Si](C)(C)C)N[Si](C)(C)C

Computed Properties

  • Exact Mass: 296.15602850g/mol
  • Monoisotopic Mass: 296.15602850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1Ų
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